Methyl 3-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C21H16N2O5S/c1-28-21(27)19-18(14-4-2-3-5-15(14)29-19)22-20(26)12-6-8-13(9-7-12)23-16(24)10-11-17(23)25/h2-9H,10-11H2,1H3,(H,22,26)
• InChI Key: RUVLJNWGVVCQNQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C21H16N2O5S
• Molecular Weight: 408.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a benzo[b]thiophene moiety, which is a five-membered ring containing one sulfur atom. It also contains a 2,5-dioxopyrrolidin-1-yl group, which is a pyrrolidine ring with two carbonyl (C=O) groups at the 2 and 5 positions.

Scientific Research Applications

Thiophenylhydrazonoacetates in Heterocyclic Synthesis

This study discusses the synthesis of Benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic compounds. Such compounds are foundational in medicinal chemistry for the development of novel therapeutic agents due to their diverse biological activities (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antioxidant Activity of Pyrrolidine Derivatives

This research highlights the synthesis and antioxidant activity of novel pyrrolidine derivatives, indicating the potential of these compounds as antioxidants. Their activities were compared with well-known antioxidants, suggesting their significance in developing new antioxidant therapies (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

Novel Heterocyclic Systems

Another study synthesizes and characterizes benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines, derivatives of a new heterocyclic system. These compounds have potential applications in developing new materials and pharmaceuticals due to their unique structural properties (Yagodkina-Yakovenko, Bol’but, & Vovk, 2018).

Electroluminescent and Photoresponsive Compounds

Research into pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties provides insights into designing new materials for optoelectronic applications. These compounds demonstrate significant potential for use in sensors, displays, and other technologies requiring electroluminescent and photoresponsive materials (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017).

Hyperbranched Aromatic Polyimides

The development of hyperbranched aromatic polyimides via polyamic acid methyl ester precursors highlights the importance of such compounds in creating new materials with enhanced thermal stability, mechanical strength, and chemical resistance. These materials have wide-ranging applications in aerospace, electronics, and coatings (Yamanaka, Jikei, & Kakimoto, 2000).

Mechanism of Action

Target of Action

The primary targets of “Methyl 3-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate” are currently unknown . This compound is a unique chemical provided by Sigma-Aldrich for early discovery researchers

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown